Cas no 30065-35-1 (2-(1H-1,3-benzodiazol-2-ylsulfanyl)-N-(4-methylphenyl)acetamide)

• Product Name: 2-(1H-1,3-benzodiazol-2-ylsulfanyl)-N-(4-methylphenyl)acetamide
• CAS No: 30065-35-1
• MF: C₁₆H₁₅N₃OS
• MW: 297.374801874161
• CID: 311176
• PubChem ID: 207451
• Update Time: 2025-06-27

2-(1H-1,3-benzodiazol-2-ylsulfanyl)-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-(1H-benzimidazol-2-ylthio)-N-(4-methylphenyl)-
• 2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-methylphenyl)acetamide
• 2-(1H-1,3-benzodiazol-2-ylsulfanyl)-N-(4-methylphenyl)acetamide
• BRN 0891729
• 2-(1H-Benzimidazol-2-ylthio)-N-(4-methylphenyl)acetamide
• Oprea1_744471
• 30065-35-1
• NSC-810015
• AKOS000400131
• SCHEMBL15347348
• F1016-0216
• NSC810015
• DTXSID00184132
• Acetamide, 2-(1H-benzimidazol-2-ylthio)-N-(4-methylphenyl)-
• Oprea1_588166
• 2-((1H-benzo[d]imidazol-2-yl)thio)-N-(p-tolyl)acetamide
• AF-615/31154056
• Z19650473

• Inchi： 1S/C16H15N3OS/c1-11-6-8-12(9-7-11)17-15(20)10-21-16-18-13-4-2-3-5-14(13)19-16/h2-9H,10H2,1H3,(H,17,20)(H,18,19)
• InChI Key： QJTBTVKWLSOQTQ-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C)=CC=1)=O)C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 297.09375
• Monoisotopic Mass: 297.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 57.78

Additional information on 2-(1H-1,3-benzodiazol-2-ylsulfanyl)-N-(4-methylphenyl)acetamide

Professional Introduction to 2-(1H-1,3-benzodiazol-2-ylsulfanyl)-N-(4-methylphenyl)acetamide (CAS No. 30065-35-1)

2-(1H-1,3-benzodiazol-2-ylsulfanyl)-N-(4-methylphenyl)acetamide, identified by its CAS number 30065-35-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the benzodiazole sulfonamide class, a structural motif known for its diverse biological activities. The presence of both the benzodiazole ring system and the sulfonamide group suggests potential applications in the development of therapeutic agents targeting various physiological pathways.

The chemical structure of this compound features a benzodiazole core substituted at the 2-position with a sulfonamide moiety, which is further connected to an N-(4-methylphenyl)acetamide side chain. This specific arrangement of functional groups imparts unique pharmacological properties that make it a valuable candidate for further investigation. The benzodiazole ring is well-documented for its role in modulating central nervous system activity, while the sulfonamide group is often employed in drug design due to its ability to enhance binding affinity and metabolic stability.

In recent years, there has been growing interest in molecules that combine the anxiolytic and sedative properties of benzodiazole derivatives with additional pharmacological effects provided by sulfonamide functionalities. Research has indicated that sulfonamides can serve as effective scaffolds for developing novel therapeutic agents with improved pharmacokinetic profiles. The compound 2-(1H-1,3-benzodiazol-2-ylsulfanyl)-N-(4-methylphenyl)acetamide represents a promising example of such a hybrid structure.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. The presence of both reactive sites—the sulfonamide group and the acetamide moiety—allows for further functionalization, enabling chemists to explore a wide range of derivatives with tailored biological activities. This flexibility makes it an attractive building block for medicinal chemists working on projects aimed at addressing unmet medical needs.

The biological activity of 2-(1H-1,3-benzodiazol-2-ylsulfanyl)-N-(4-methylphenyl)acetamide has been the subject of several recent studies. Researchers have been particularly interested in its potential as a modulator of neurotransmitter systems, particularly those involving GABA (gamma-aminobutyric acid). The benzodiazole component is known to enhance GABAergic transmission, which can lead to effects such as sedation, muscle relaxation, and anxiety reduction. The sulfonamide group may further contribute to these effects by influencing receptor binding kinetics or by modulating downstream signaling pathways.

Recent preclinical studies have suggested that derivatives of this compound may exhibit useful pharmacological properties in models of anxiety and seizure disorders. For instance, studies in animal models have demonstrated that certain benzodiazole sulfonamides can produce anxiolytic effects comparable to those of conventional benzodiazepines but with potentially improved selectivity and reduced side effects. These findings are particularly encouraging given the growing concern over the long-term use of traditional benzodiazepines, which can be associated with tolerance, dependence, and cognitive impairment.

The synthesis of 2-(1H-1,3-benzodiazol-2-ylsulfanyl)-N-(4-methylphenyl)acetamide involves multiple steps that require careful optimization to ensure high yield and purity. The key synthetic route typically begins with the preparation of a substituted benzodiazole precursor, followed by introduction of the sulfonamide group at the 2-position. This is often achieved through nucleophilic substitution reactions or condensation reactions involving appropriate sulfonyl chlorides or sulfonyl azides.

The subsequent attachment of the N-(4-methylphenyl)acetamide side chain is typically carried out via amide bond formation reactions. This step may involve reductive amination or acylation reactions, depending on the specific synthetic strategy employed. Careful control of reaction conditions is essential to minimize side products and ensure regioselectivity.

In terms of pharmaceutical development, one significant advantage of this compound is its solubility profile. The presence of polar functional groups such as the sulfonamide and acetamide moieties enhances water solubility, which is crucial for oral bioavailability and formulation development. Additionally, computational modeling studies have suggested that this compound may exhibit good passive diffusion across biological membranes due to its molecular size and lipophilicity.

The safety profile of 2-(1H-1,3-benzodiazol-2-ylsulfanyl)-N-(4-methylphenyl)acetamide has not yet been fully established through clinical trials; however, preclinical toxicology studies have provided preliminary insights into its potential risks and benefits. Initial assessments indicate that the compound does not exhibit significant toxicity at moderate doses in animal models when administered orally or intraperitoneally. However, further studies are needed to evaluate long-term exposure effects and potential interactions with other drugs.

One area where this compound shows particular promise is in the treatment of neurological disorders characterized by excessive neuronal excitability. Conditions such as epilepsy and neuropathic pain are often associated with dysregulated neurotransmitter activity, making them potential targets for GABA modulators like this molecule. Preclinical data suggest that derivatives similar to 2-(1H-1,3-benzodiazol-2-ylsulfanyl)-N-(4-methylphenyl)acetamide could interact with GABA receptors in ways that reduce neuronal firing rates without causing significant sedation or motor impairment.

The development pipeline for this class of compounds includes efforts to identify analogs with enhanced selectivity for specific GABA receptor subtypes or improved pharmacokinetic properties. By modifying key structural elements such as the substitution pattern on the benzodiazole ring or introducing additional functional groups into the sulfonamide moiety, researchers aim to create molecules that are more effective therapeutics while minimizing unwanted side effects.

In conclusion, 2-(1H-1,3-benzodiazol-2-ylsulfanyl)-N-(4-methylphenyl)acetamide (CAS No.30065-35-1) represents a promising lead compound in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of a benzodiazole core with a sulfonamide group offers opportunities for developing novel therapeutic agents with applications ranging from anxiety disorders to epilepsy management. While further research is needed to fully characterize its pharmacological profile and safety profile before human clinical trials can begin,, preliminary findings are encouraging enough to warrant continued investigation into this intriguing molecule.